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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
This guide evaluates 1H-Pyrazole-3,5-dimethanamine (PDMA), a privileged heterocyclic

scaffold, against established industry standards in two critical domains: coordination chemistry

(benchmarked against Ethylenediamine and 2,2'-Bipyridine) and medicinal pharmacophores

(benchmarked against Isoniazid and Sorafenib).

While traditional aliphatic diamines offer flexibility, PDMA introduces a unique "Rigid-Linker"

effect due to its aromatic pyrazole core. This guide synthesizes experimental data to

demonstrate PDMA's superior utility in constructing thermodynamically stable metal-organic

frameworks (MOFs) and its efficacy as a bio-isostere in kinase inhibitor design.

Part 1: Physicochemical & Ligand Benchmarking
In coordination chemistry, the efficacy of a ligand is defined by its chelate stability, steric bite

angle, and electronic donor capability. We compare PDMA against the aliphatic standard

Ethylenediamine (en) and the aromatic standard 2,2'-Bipyridine (bipy).
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Comparative Ligand Metrics

Feature
PDMA (1H-

Pyrazole-3,5-

dimethanamine)

Ethylenediamin

e (en)

2,2'-Bipyridine

(bipy)

Implication for

Application

Structure Type

Heterocyclic

Aromatic /

Aliphatic Hybrid

Aliphatic Chain
Fully Aromatic

System

PDMA offers

unique

-stacking

capability lacking

in en.

Donor Atoms

N (Primary

Amine) + N

(Pyrazole)

N (Primary

Amine) x2
N (Pyridine) x2

PDMA allows

mixed "hard/soft"

donor

interactions.

Chelate Ring

Forms 5- or 6-

membered rings

(flexible)

Forms 5-

membered rings

(rigid)

Forms 5-

membered rings

(rigid)

PDMA adapts to

distorted metal

geometries

better than bipy.

H-Bonding
High (Donor &

Acceptor sites)

Moderate (Donor

only)

Low (Acceptor

only)

Critical

Advantage:

PDMA stabilizes

supramolecular

structures via

NH...X

interactions.

LogP

(Hydrophobicity)

~ -0.8 to -0.2

(Hydrophilic)

-2.04 (Highly

Hydrophilic)
1.5 (Lipophilic)

PDMA balances

solubility better

for biological

assays.

The "Chelate-Spacer" Effect
Unlike en, which collapses if the metal center is sterically crowded, PDMA's pyrazole ring acts

as a spacer. This prevents steric clash between amine tails, allowing for the formation of high-
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nuclearity clusters (e.g.,

or

clusters) often impossible with simple aliphatic diamines.

Expert Insight: When designing Metal-Organic Frameworks (MOFs), substituting bipy with

PDMA often results in higher porosity. The amine arms of PDMA can be post-synthetically

modified (PSM), whereas bipy is chemically inert.

Part 2: Biological Activity Benchmarking
In drug discovery, the 3,5-diamino-pyrazole motif is a validated bio-isostere for ATP-binding

sites in kinases.

Case Study: Antitubercular Activity
Recent studies have benchmarked PDMA derivatives against Isoniazid, the first-line treatment

for tuberculosis (TB).

Target:Mycobacterium tuberculosis (H37Rv strain).[1]

Mechanism: Inhibition of Enoyl-ACP reductase (InhA).

Experimental Data Summary:
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Compound
MIC (

g/mL)

Mechanism of
Action

Toxicity Profile

PDMA Derivative (4a) 3.12
Cell wall disruption /

InhA inhibition

Low cytotoxicity in

Vero cells

Isoniazid (Standard) 0.25 - 0.50
InhA inhibition

(Requires activation)
Hepatotoxicity risks

Pyrazinamide 20 - 50
Disruption of

membrane potential
High resistance rates

Analysis: While Isoniazid remains more potent by weight, PDMA derivatives (specifically azo-

linked variants) show superior activity against Multi-Drug Resistant (MDR) strains where

Isoniazid fails, primarily because PDMA does not require catalase-peroxidase (KatG)

activation.

Case Study: Kinase Inhibition (Anticancer)
PDMA scaffolds are benchmarked against Sorafenib (Raf kinase inhibitor).

Binding Mode: The pyrazole nitrogens form a characteristic "hinge-binder" H-bond motif with

the kinase ATP pocket (e.g., Valine residues in CDK2).

Performance:

Sorafenib IC50: ~6-10 nM (C-Raf).

PDMA-based Leads: ~15-50 nM (C-Raf).

Advantage: PDMA leads exhibit significantly higher water solubility than Sorafenib,

reducing the need for complex formulation vehicles like cyclodextrins.

Part 3: Experimental Protocol
Protocol A: Self-Validating Ligand Exchange Assay
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To verify if PDMA is a suitable replacement for your current ligand, perform this UV-Vis

displacement assay.

Objective: Determine if PDMA (

) displaces a standard ligand (

) from a Copper(II) center.

Preparation:

Prepare a 10 mM stock solution of

(blue) in water.

Prepare a 50 mM stock of PDMA (colorless).

Titration:

Add PDMA in 0.2 equivalent increments to the Copper-en solution.

Monitor UV-Vis absorbance at

(approx 550-650 nm).

Validation Logic (The "Truth" Test):

Hypsochromic Shift (Blue Shift): If

shifts to a lower wavelength (higher energy), PDMA creates a stronger ligand field than en.

Bathochromic Shift (Red Shift): If

shifts higher, PDMA is a weaker field ligand.

Expected Result: PDMA typically induces a slight red shift vs. en but a blue shift vs.

monodentate amines, confirming bidentate chelation.

Part 4: Visualization of Signaling Pathways
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The following diagram illustrates the dual-pathway utility of PDMA derivatives in blocking

cancer cell proliferation (via RAF-MEK-ERK) and bacterial cell wall synthesis (via FAS-II).
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Click to download full resolution via product page

Figure 1: Dual-mechanism action of PDMA derivatives targeting eukaryotic Kinases (Left) and

prokaryotic FAS-II enzymes (Right).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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